Journal Name:The Innovation
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Selective modification of malachite with ammonium carbamate to promote flotation separation from calcite
The Innovation ( IF 0 ) Pub Date: 2023-07-17 , DOI: 10.1016/j.powtec.2023.118805
The malachite and calcite surfaces treated with CH6N2O2 and Na2S·9H2O featured a flotation recovery rates of 82.51% and ∼ 20%, respectively, and achieved a satisfactory selective flotation separation of malachite from calcite. CH6N2O2 could promote the formation of Cu-S on the malachite surface. A large number of Cu-S on the malachite surface resulted in increased surface roughness. However, the calcite surface remained unchanged, and S elements were not detected on its surface. CH6N2O2 could facilitate the reduction of Cu(II) on the malachite surface to Cu(I) but impeded sulfide oxidation reactions, resulting in the formation of CuS2 with higher crystallinity. The hydrated malachite surface hindered the adsorption of HS−. The activation energy of catalytic sulfidation of malachite was higher than that of direct sulfidation, indicating that NH3 can enhance the adsorption of HS−. The Cu-S chemical bond formed through the catalytic sulfidation of malachite was stronger than that formed through direct sulfidation.
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Simultaneous optimization of inter- and intra-tablet coating variability in a lab-scale coating process via DEM-MC simulations
The Innovation ( IF 0 ) Pub Date: 2023-07-11 , DOI: 10.1016/j.powtec.2023.118788
This work presents a novel time-scale extrapolation method to predict the amount and location of the coating material on tablets based on short discrete element method (DEM) simulations. Using the proposed workflow, the coating amount can be determined on pre-defined surfaces of any tablets during the process time. Due to its swiftness, the workflow is well-suited for evaluating the effect of various process parameters on the coating quality. The current work examines the influence of process parameters (i.e., the filling mass, rotational speed, and spray rate) on the coating quality of single tablets in a lab-scale pan coater. The results show that the presented workflow allows us to successfully predict the coating quality of single tablets and the batch. Moreover, we established that there is no universal optimal process setting, and the purpose of coating should be considered in the course of any optimization effort.
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Effect of duration and type of grinding on the particle size distribution and microstructure of natural pumice with low pozzolanic reactivity
The Innovation ( IF 0 ) Pub Date: 2023-07-26 , DOI: 10.1016/j.powtec.2023.118839
Pumice, with low pozzolanic reactivity, was ground for 1, 3, and 6 h with a laboratory ball mill in dry conditions and it was ground for 1 h in wet conditions via an industrial-scale ball mill. Based on derivative particle distribution, grinding for longer periods led to the disappearance of bimodal distribution and the development of unimodal distribution. Furthermore, the phase characterization, assessed through XRD, demonstrated appreciable changes in intensities of the peaks of quartz and dachiardite. The extension of grinding time resulted in a significant uptake at the early-age lime consumption and evolution of hydration heat. According to SEM images, the number of particles between 10 and 20 μm was less in the powder ground for 3 and 6 h. Moreover, it was found that the prismatic shapes of raw pumice tended to transform to spheroid shapes after prolonged grinding, and the smooth surfaces of pumice particles became more rugged.
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Enhancing the operation stability of lithium-rich layered oxide Li1.2Ni0.2Mn0.6O2 by synergistic pinning effect and interface reconstruction for high-energy-density lithium-ion batteries
The Innovation ( IF 0 ) Pub Date: 2023-07-19 , DOI: 10.1016/j.powtec.2023.118824
Lithium-rich manganese-based layered oxides are considered to be promising cathode materials for next-generation lithium-ion batteries (LIBs). However, their practical application is hindered due to both the rapid capacity attenuation and the unsatisfactory rate capability. In this work, to overcome these problems, layered oxide Li1.2Ni0.2Mn0.6O2 (LNMO) is modified via La3+ doping and perovskite type LaMnO3 coating layer, meanwhile, interface layer Li2MnO3 with monoclinic structure is formed between the doped-La3+ Li1.2Ni0.2Mn0.6O2 and LaMnO3 coating layer. The 0.02 wt% La modified Li1.2Ni0.2Mn0.6O2 can deliver much higher rate capability and cyclic stability than original LNMO, attributed that the LaMnO3 coating layer can not only isolate La-doped LNMO from the electrolyte to reduce the dissolution of manganese ions but also can reduces the polarization of electrode interface via inhibiting the continuous growth of SEI during the cycle. Besides, La3+ doping plays a pinning effect role in enhancing the structural stability of LNMO.
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Development of probiotic-loaded calcium alginate-maltodextrin microparticles based on electrohydrodynamic technique
The Innovation ( IF 0 ) Pub Date: 2023-07-13 , DOI: 10.1016/j.powtec.2023.118808
Maintaining the viability of probiotic bacteria in food products for intestinal delivery remains a challenge. Consequently, the objective of this study was to encapsulate Lactobacillus rhamnosus (NCDC 18) in calcium alginate–maltodextrin hydrogel systems by combining electrospraying and freeze-drying techniques. The microparticles were produced using varying concentrations of sodium alginate (SA) (2, 3, and 4%) in conjunction with maltodextrin (MD) (0, 2, and 4%). A definitive screening design (DSD) was used to design experiments and explain the effect of independent variables (concentrations of SA, calcium chloride, and MD and electrospraying voltage) on the response variables: loss of viability, encapsulation efficiency, drying yield, Carr's index, and Hausner ratio. The obtained microparticles were characterized by employing Scanning Electron Microscopy (SEM), Fourier Transform Infrared Spectroscopy (FTIR), and Differential Scanning Calorimetry (DSC). The addition of MD significantly increased encapsulation efficiency up to 75.19% and decreased viability loss up to 2.539 log CFU/mL in microparticles. The morphological analysis revealed the particle surface structure and variation in porosity in response to varying variables. The FTIR spectra confirmed that the addition of SA, MD, and probiotics caused synergistic changes in the functional bonding. The XRD analysis could further elucidate the interactions of SA with MD in the microcapsules. Our study could confirm that MD acted as a cryoprotectant and decreased the concavities and pores on the surface of the microparticles, thereby enhancing their probiotic-related properties.
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Inhibitory effects of typical inert gases on the flame propagation and structures in TiH2 dust clouds
The Innovation ( IF 0 ) Pub Date: 2023-07-08 , DOI: 10.1016/j.powtec.2023.118795
The inhibitory effects of CO2, N2 and Ar on TiH2 dust explosion had been experimentally studied. The results showed that the inhibitory effects of the three inert gases on the flame morphology, propagation velocity and temperature of TiH2 dust explosion were in the order of CO2 > N2 > Ar under the same oxygen concentration. CO2 accelerated the cooling and extinguishing processes of the incomplete burning particles to inhibit the further dehydrogenation and combustion reactions of TiH2 particles. N2 reacted with TiH2 particles and form ternary Ti-O-N solutions on its surface to hinder the binding progress of TiH2 and O2. In the process of Ar dilution, OH radical was adsorbed on the surface of TiH2-x to enhance its surface reactivity. N2 and CO2 mainly inhibited the explosion of TiH2 dust cloud through dilution of O2, cooling and chemical reactions, whereas Ar mainly played the roles of diluting O2 and cooling.
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Erosion analysis of radial flow hydraulic turbine components through FLUENT-EDEM coupling
The Innovation ( IF 0 ) Pub Date: 2023-07-10 , DOI: 10.1016/j.powtec.2023.118800
The hydraulic turbine performance is adversely affected by sediment erosion. The present study aims to explore the erosion behavior of radial hydraulic turbine. Numerous shapes, sizes, and concentrations of sediment particles striking the turbine were analyzed numerically and experimentally. Numerical analysis was performed in ANSYS-FLUENT and EDEM coupled system based on the Archard wear model, which is new for particle dynamics simulation within turbine. Experiments were performed by injecting various-sized particles into a transparent-casing turbine. The experimental analysis traced erosion in the blade's suction and leading side. The overall experimental uncertainty was 0.53%. Numerical analysis indicates that erosion occurs at the casing (62%), the blade's suction side (10.2%), and the leading side (12.9%). Finally, applying the genetic algorithm relationship between the normalized erosion rate density with the particle's velocity, size, concentration, and shape factor was established. Erosion loss increased with increased particle concentration and size and decreased shape factor.
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Unjamming and yielding of intruder-deformation-driven dense granular materials
The Innovation ( IF 0 ) Pub Date: 2023-07-09 , DOI: 10.1016/j.powtec.2023.118784
Dense driven granular materials have garnered significant interest due to their complex rheological phenomena such as dynamical heterogeneities and frequency dependence. However, the unjamming/yielding transition induced by intruder deformation, which is critical for applications in living matter interactions with sand and foundation-soil, remains poorly understood compared to boundary- or friction-driven granular systems. To address this knowledge gap, we first study the relaxation dynamics of granular medium driven by oscillatory intruder deformation, and the evidence of an abrupt unjamming/yielding transition in frequency domain is provided. The evaluation was performed by combining the bulk rheology manifested as the temporal evolution of beam deformation, dynamical and mesostructural heterogeneities. We find that the transition is characterized by the emergence of vortices, which cause shear bands accompanied by superdiffusion, transforming spatial correlations from exponential to power-law decay. This study demonstrates the potential for controlling and predicting elastic and flow properties in the intruder-deformation-driven flow and provides future theoretical or numerical modeling of active mesorheology through comparisons with complex fluids and boundary-driven scenarios.
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Breaking agglomerates with low-velocity gas jets in a fluidized bed
The Innovation ( IF 0 ) Pub Date: 2023-07-25 , DOI: 10.1016/j.powtec.2023.118833
Agglomerate formation is an issue in several industrial fluidized bed processes, such as fluidized coating, fluid coking, biomass combustion, biomass gasification, and silicon refining. Vigorous bubbling can help reduce agglomeration, but is not intense enough to break strong agglomerates. Moreover, increasing the fluidization velocity of the whole bed may have undesirable outcomes, such as increased elutriation. High-velocity gas jets will also attrit the bed particles. This paper focuses on using low-velocity (10–30 m/s) horizontal gas jets to break agglomerates in a fluidized bed. A gas jet cycles, and the shear from the emulsion solids displaced by the expanding jet cavity helps break agglomerates. Equipment configurations that provide a high fraction of broken agglomerates for a typical agglomerate will be effective for other agglomerates of various strengths. Agglomerate breakage can be enhanced by increasing the jet nozzle flowrate or the flow of gas bubbles into the jet cavity.
Detail
Application of nonlinear dynamics analysis to gas-solid flow system in horizontal pneumatic conveying of plastic pellets
The Innovation ( IF 0 ) Pub Date: 2023-07-25 , DOI: 10.1016/j.powtec.2023.118837
Chaotic invariant and recurrence quantification analysis measures have characterised fully developed gas-solid flow in horizontal pneumatic conveying of plastic pellets. These measures describe the complexity in phase spaces (attractors) and recurrence plots, reconstructed from pressure and bottom arc-shaped electrostatic signals to characterise the behaviour of flow patterns. Different flow patterns were identified using high-speed video imaging of a transparent pipeline and classified at several operating conditions in a flow pattern map and state diagram. Recurrence plots were analysed for the identified flow patterns, which showed different qualitative structures. The chaotic invariant and recurrence quantification analysis measures were correlated with the state diagram, indicating that the fluctuations of pressure senor and electrostatic sensor signals can classify the flow patterns at different operating conditions. Combining the analysis measures for electrostatic signals can indicate whether the flow condition is above, near or below the minimum energy consumption operating conditions.
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